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Cat. No.: B1262510

Introduction

Homosulfamine, chemically known as 4-(aminomethyl)benzenesulfonamide and also
recognized by synonyms such as Mafenide, is a sulfonamide compound.[1][2] While the
sulfonamide class of compounds has various applications, the specific role of homosulfamine
in agricultural chemistry—particularly in relation to crop science and plant protection—is not
well-documented in publicly available scientific literature. This document aims to synthesize the
limited information available and clarify the current understanding of homosulfamine's
applications relevant to agriculture.

General Claims and Potential Applications

Several chemical suppliers list agricultural chemistry as a potential application area for
homosulfamine.[3][4] For instance, it is suggested that homosulfamine is used in the
formulation of agrochemicals to improve the effectiveness of herbicides and pesticides.[3]
However, these claims are general and are not substantiated by specific efficacy data, peer-
reviewed studies, or detailed application protocols in the provided search results.

A study from 1998 investigated the formation and antimicrobial properties of a cotton xanthate-
Cu(I)-homosulfamine complex.[5] Research into similar polymeric complexes for controlled
release suggests a potential utility in agriculture for the slow delivery of pesticides or
herbicides.[6] This indicates a potential, though not widely implemented, application for
homosulfamine in developing advanced agrochemical formulations.
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Antimicrobial Properties

Homosulfamine is recognized as a sulfonamide antibiotic.[2] Its antimicrobial activity has been
noted in various contexts, though specific studies on its efficacy against plant pathogens are
absent in the search results.

» Veterinary and Aquaculture Use: Homosulfamine is listed among veterinary antimicrobial
agents sold for therapeutic use in food-producing animals in Japan.[7] Furthermore, sulfa
drugs, as a category, have been employed as antibacterial agents in aquaculture.[8] While
these applications are related to the broader field of agriculture, they do not directly pertain
to crop production.

o General Antimicrobial Research: In vitro studies have demonstrated the antimicrobial effects
of homosulfamine solutions.[9] It is also included as an active ingredient in various
pharmaceutical and external preparations, highlighting its recognized biological activity.[10]
[11][12][13]

Limitations in Data for Agricultural Chemistry

Despite its known antimicrobial properties and general listings as an agrochemical component,
there is a significant lack of specific, in-depth information to create a technical guide on its core
role in agricultural chemistry. The available data does not include:

o Quantitative Efficacy Data: No data tables on its effectiveness as a fungicide, bactericide, or
herbicide against specific plant pathogens or weeds could be compiled.

o Experimental Protocols: Detailed methodologies for its application in agricultural field or lab
studies are not described.

 Signaling Pathways or Workflows: There is no information on its mode of action in plants or
pathogens that would allow for the creation of signaling pathway diagrams.

Conclusion

While homosulfamine is a known antimicrobial compound with some use in animal-related
agriculture, its role in crop-focused agricultural chemistry is not clearly defined or supported by
substantial scientific evidence in the provided search results. The claims of its use in
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formulating pesticides and herbicides remain general. Without specific data on its efficacy,
application methods, and mode of action in plants, a detailed technical guide on its core
functions in this field cannot be developed at this time. Further research and publication of
specific studies are needed to elucidate any significant role for homosulfamine in modern crop
protection or plant science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Role of Homosulfamine in Agricultural Chemistry:
An Overview of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262510#homosulfamine-s-role-in-agricultural-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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